6-Bromo-2-iodopyridin-3-OL
Cat. No. B1342712
M. Wt: 299.89 g/mol
InChI Key: AVAHPXWHVGKFQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06001849
Procedure details
A 4.125 g sample of 2-bromo-5-hydroxypyridine (from step 28c) and 5.28 g of Na2CO3 were dissolved in 75 mL of water. To this solution was added 6.02 g of I2, and the mixture was stirred until the iodine color disappeared. The reaction mixture was then adjusted to pH 5, and extracted with EtOAc. The extract was dried over MgSO4, and the solvent was removed. The residue was chromatographed on silica gel, eluting with 97:3 CHCl3 :MeOH to give 4.3 g of the title compound: 1H NMR (CDCl3, 300 MHz) δ 7.08-7.11 (d, 1H, J=8.5 Hz), 7.29-7.32 (d, 1H, J=8.5 Hz); MS m/z: 300 (M+H)+, 317 (M+NH4)+.
Name
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5]([OH:8])=[CH:4][N:3]=1.C([O-])([O-])=O.[Na+].[Na+].[I:15]I>O>[Br:1][C:2]1[N:3]=[C:4]([I:15])[C:5]([OH:8])=[CH:6][CH:7]=1 |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
|
|
Smiles
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BrC1=NC=C(C=C1)O
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Name
|
|
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Quantity
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5.28 g
|
|
Type
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reactant
|
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Smiles
|
C(=O)([O-])[O-].[Na+].[Na+]
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Name
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|
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Quantity
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75 mL
|
|
Type
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solvent
|
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Smiles
|
O
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Step Two
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Name
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|
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Quantity
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6.02 g
|
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Type
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reactant
|
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Smiles
|
II
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Step Three
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Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
II
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Conditions
Other
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Conditions are dynamic
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1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The extract was dried over MgSO4
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solvent was removed
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was chromatographed on silica gel
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WASH
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Type
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WASH
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|
Details
|
eluting with 97:3 CHCl3
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=CC=C(C(=N1)I)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.3 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
